1. Home
  2. Product
  3. Reference Standards
  4. Propofol β-D-Glucuronide
Propofol β-D-Glucuronide Propofol β-D-Glucuronide Propofol β-D-glucuronide is a metabolite of propofol sulfate (Item No. 9002416), a short-acting anesthetic agent. The metabolite is generated through the glucuronidation of propofol by uridine diphosphate glucuronosyltransferases. Propofol metabolism appears to occur more rapidly in women than men.
Brand Name: Vulcanchem
CAS No.: 114991-26-3
VCID: VC0019563
InChI: InChI=1S/C18H26O7/c1-8(2)10-6-5-7-11(9(3)4)15(10)24-18-14(21)12(19)13(20)16(25-18)17(22)23/h5-9,12-14,16,18-21H,1-4H3,(H,22,23)/t12-,13-,14+,16-,18+/m0/s1
SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula: C18H26O7
Molecular Weight: 354.399

Propofol β-D-Glucuronide

CAS No.: 114991-26-3

Reference Standards

VCID: VC0019563

Molecular Formula: C18H26O7

Molecular Weight: 354.399

Propofol β-D-Glucuronide - 114991-26-3

CAS No. 114991-26-3
Product Name Propofol β-D-Glucuronide
Molecular Formula C18H26O7
Molecular Weight 354.399
IUPAC Name (2S,3S,4S,5R,6S)-6-[2,6-di(propan-2-yl)phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
Standard InChI InChI=1S/C18H26O7/c1-8(2)10-6-5-7-11(9(3)4)15(10)24-18-14(21)12(19)13(20)16(25-18)17(22)23/h5-9,12-14,16,18-21H,1-4H3,(H,22,23)/t12-,13-,14+,16-,18+/m0/s1
Standard InChIKey JZSJIASBMOIIKI-RUKPJNHUSA-N
SMILES CC(C)C1=C(C(=CC=C1)C(C)C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Appearance Assay:≥98%A crystalline solid
Description Propofol β-D-glucuronide is a metabolite of propofol sulfate (Item No. 9002416), a short-acting anesthetic agent. The metabolite is generated through the glucuronidation of propofol by uridine diphosphate glucuronosyltransferases. Propofol metabolism appears to occur more rapidly in women than men.
Synonyms 2,6-Bis(1-methylethyl)phenyl β-D-Glucopyranosiduronic Acid; Propofol Glucuronide;
PubChem Compound 71751823
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19